Cas no 644-35-9 (2-Propylphenol)

2-Propylphenol (CAS 644-35-9) is an organic compound belonging to the class of alkylphenols, featuring a propyl group substituted at the ortho position of the phenol ring. This clear to pale yellow liquid exhibits moderate solubility in organic solvents and limited solubility in water. Its key advantages include its role as a versatile intermediate in organic synthesis, particularly in the production of fragrances, resins, and pharmaceuticals. The compound’s reactivity, stemming from the phenolic hydroxyl group and alkyl substituent, allows for selective functionalization. Additionally, its stability under standard conditions makes it suitable for industrial applications requiring consistent performance. Proper handling is advised due to its potential irritant properties.
2-Propylphenol structure
2-Propylphenol structure
Product Name:2-Propylphenol
CAS No:644-35-9
MF:C9H12O
MW:136.190982818604
MDL:MFCD00002251
CID:82899
PubChem ID:87574711
Update Time:2026-05-14

2-Propylphenol Chemical and Physical Properties

Names and Identifiers

    • 2-Propylphenol
    • 2-n-Propylphenol
    • 2(n-propyl)phenol
    • 2-propyl-pheno
    • FEMA 3522
    • n-propylphenol
    • O-N-PROPYLPHENOL
    • o-propyl-phen
    • o-propyl-pheno
    • o-Propylphenol
    • ortho-propylphenol
    • Phenol,2-propyl
    • Phenol,o-propyl
    • propylphenol
    • MDL： MFCD00002251
    • Inchi： 1S/C9H12O/c1-2-5-8-6-3-4-7-9(8)10/h3-4,6-7,10H,2,5H2,1H3
    • InChI Key： LCHYEKKJCUJAKN-UHFFFAOYSA-N
    • SMILES： CCCC1=CC=CC=C1O
    • BRN： 1363932

Computed Properties

  • Exact Mass: 136.08900
  • Monoisotopic Mass: 136.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 90.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 20.2A^2

Experimental Properties

  • Color/Form: Colorless to light brown powder
  • Density: 0.989 g/mL at 25 °C(lit.)
  • Melting Point: 7°C
  • Boiling Point: 214°C
  • Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
  • Refractive Index: n20/D 1.527(lit.)
  • PSA: 20.23000
  • LogP: 2.34470
  • Solubility: Insoluble in water
  • FEMA: 3522 | O-PROPYLPHENOL

2-Propylphenol Security Information

2-Propylphenol Customs Data

  • HS CODE：29071900
  • Customs Data：

    China Customs Code:

    2907199090

    Overview:

    2907199090 Other monophenols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2907199090 other monophenols VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2-Propylphenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA03842-25g
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 644-35-9 98%
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 ¥381.0 2024-07-18
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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2-Propylphenol
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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5ml
 ¥208.0 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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 ¥78.0 2021-09-07
1PlusChem
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A2B Chem LLC
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A2B Chem LLC
AG65197-25g
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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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 644-35-9 >98.0%(GC)
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abcr
AB120942-25 ml
2-n-Propylphenol, 97%; .
 644-35-9 97%
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 €100.40 2024-04-16
abcr
AB120942-25ml
2-n-Propylphenol, 97%; .
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 €100.40 2025-02-16

2-Propylphenol Production Method

Production Method 1

9005-53-2 9005-53-2
644-35-9 644-35-9
90-00-6 90-00-6
90-05-1 90-05-1
2815-58-9 2815-58-9
1123-94-0 1123-94-0
18368-95-1 18368-95-1
1197-34-8 1197-34-8
1595-16-0 1595-16-0
3454-07-7 3454-07-7
3855-26-3 3855-26-3
877-44-1 877-44-1
622-96-8 622-96-8
527-84-4 527-84-4
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Molybdenum ,  Nickel ,  Sulfide Solvents: Hexadecane ;  5 h, 35 bar, 25 °C
Reference
Elucidating the role of NiMoS-USY during the hydrotreatment of Kraft lignin
Abdus Salam, Muhammad; Wayne Cheah, You; Hoang Ho, Phuoc; Bernin, Diana; Achour, Abdenour; et al, Chemical Engineering Journal (Amsterdam, 2022, 442,

Production Method 2

9005-53-2 9005-53-2
644-35-9 644-35-9
89-72-5 89-72-5
2944-49-2 2944-49-2
2082-61-3 2082-61-3
1123-94-0 1123-94-0
1197-34-8 1197-34-8
620-14-4 620-14-4
2039-89-6 2039-89-6
3520-52-3 3520-52-3
4920-99-4 4920-99-4
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium ;  1 h, 350 °C; 4 h, 350 °C
Reference
Catalytic hydrotreatment of pyrolytic lignins from different sources to biobased chemicals: Identification of feed-product relations
Figueiredo, M. B.; Deuss, P. J.; Venderbosch, R. H.; Heeres, H. J., Biomass and Bioenergy, 2020, 134,

2-Propylphenol Raw materials

2-Propylphenol Preparation Products

2-Propylphenol Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:644-35-9)2-Propylphenol, ≥ 98.0%
Order Number:LE14645
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:11
Price ($):discuss personally
Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:644-35-9)2-Propylphenol, ≥ 98.0%
LE14645
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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